Cas no 66777-94-4 (bis(4-nitrophenyl) phosphate hydrate)

• Product Name: bis(4-nitrophenyl) phosphate hydrate
• CAS No: 66777-94-4
• MF: C₁₂H₁₁N₂O₉P
• MW: 358.197504281998
• MDL: MFCD00149505
• CID: 964621
• PubChem ID: 57647316
• Update Time: 2025-06-29

bis(4-nitrophenyl) phosphate hydrate Chemical and Physical Properties

Names and Identifiers

• bis(4-nitrophenyl) phosphate hydrate
• 4-nitrophenyl phosphate monobasic
• Bis(4-nitrophenyl) hydrogen phosphate hydrate
• Bis(4-nitrophenyl) phosphate hydrate, >=97.0% (dried material, T)
• 66777-94-4
• SCHEMBL9045475
• bis(4-nitrophenyl) hydrogen phosphate;hydrate

• MDL： MFCD00149505
• Inchi： 1S/C12H9N2O8P.H2O/c15-13(16)9-1-5-11(6-2-9)21-23(19,20)22-12-7-3-10(4-8-12)14(17)18;/h1-8H,(H,19,20);1H2
• InChI Key： AJCYEUQRBLMJDI-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC1C=CC(=CC=1)[N+](=O)[O-])OC1C=CC(=CC=1)[N+](=O)[O-].O

Computed Properties

• Exact Mass: 358.02000
• Monoisotopic Mass: 358.02021693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Melting Point: 171-174 °C
• PSA: 166.44000
• LogP: 4.04330

bis(4-nitrophenyl) phosphate hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Additional information on bis(4-nitrophenyl) phosphate hydrate

Comprehensive Analysis of Bis(4-nitrophenyl) Phosphate Hydrate (CAS 66777-94-4): Properties, Applications, and Research Insights

Bis(4-nitrophenyl) phosphate hydrate (CAS 66777-94-4) is a chemically significant compound widely utilized in biochemical and industrial research. This organic phosphate ester, characterized by its hydrated form and nitrophenyl groups, serves as a critical reagent in enzymatic studies, particularly for investigating phosphatase activity. Its molecular structure, featuring two 4-nitrophenyl moieties linked to a phosphate group, enables precise detection of enzyme kinetics, making it invaluable in diagnostics and pharmaceutical development.

In recent years, the demand for high-purity biochemical reagents like bis(4-nitrophenyl) phosphate hydrate has surged, driven by advancements in cancer research and neurodegenerative disease studies. Researchers frequently search for "CAS 66777-94-4 solubility" or "bis(4-nitrophenyl) phosphate hydrolysis mechanism," reflecting its role in enzyme substrate modeling. The compound’s stability in aqueous solutions and its chromogenic properties (yellow-to-colorless transition upon hydrolysis) further enhance its utility in high-throughput screening assays.

From an industrial perspective, bis(4-nitrophenyl) phosphate hydrate is employed in polymer chemistry as a flame retardant intermediate and in material science for surface modification. Its nitrophenyl derivatives are also explored in photocatalysis, aligning with the growing interest in green chemistry solutions. Environmental scientists have investigated its biodegradability, addressing concerns about sustainable chemical use—a topic trending in academic forums and SEO queries.

The synthesis of CAS 66777-94-4 involves controlled phosphorylation of 4-nitrophenol, followed by hydration. Analytical techniques like HPLC and NMR spectroscopy ensure purity, a key focus for laboratories seeking "bis(4-nitrophenyl) phosphate hydrate supplier specifications." Storage recommendations emphasize protection from moisture and light to maintain stability, a detail often queried by procurement specialists.

Emerging applications include biosensor development, where the compound’s hydrolysis products facilitate real-time monitoring of pathogen detection. This aligns with global health priorities, such as rapid diagnostic tools for infectious diseases. Additionally, its use in DNA sequencing protocols underscores its versatility, attracting attention from biotech startups and genomics researchers.

Regulatory compliance for bis(4-nitrophenyl) phosphate hydrate adheres to REACH and ISO standards, with safety data sheets highlighting non-toxic handling protocols. This addresses frequent searches like "CAS 66777-94-4 safety guidelines" or "nitrophenyl phosphate environmental impact." Future research may explore its potential in nanotechnology and drug delivery systems, areas gaining traction in scientific literature.

In summary, bis(4-nitrophenyl) phosphate hydrate (CAS 66777-94-4) bridges fundamental research and industrial innovation. Its multifaceted roles—from enzyme assays to advanced material synthesis—make it a compound of enduring relevance, as evidenced by its prominence in both peer-reviewed journals and commercial catalogs.